Cas no 52239-23-3 (2-nitro-1-(pyridin-4-yl)ethanol)

• Product Name: 2-nitro-1-(pyridin-4-yl)ethanol
• CAS No: 52239-23-3
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 2113002
• PubChem ID: 3683054
• Update Time: 2025-04-21

2-nitro-1-(pyridin-4-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-nitro-1-(pyridin-4-yl)ethanol
• 2-nitro-1-pyridin-4-ylethanol
• DTXSID60394992
• AKOS005617076
• CS-0327086
• 52239-23-3
• SCHEMBL11947918
• 2-Nitro-1-(pyridin-4-yl)ethan-1-ol
• SGMASOGGNOSBGC-UHFFFAOYSA-N
• Ethanol, 2-nitro-1-pyridin-4-yl-
• DTXCID90345851
• STK770305
• DA-25775
• 2-NITRO-1-(4-PYRIDYL)-1-ETHANOL

• MDL： MFCD03765991
• Inchi： 1S/C7H8N2O3/c10-7(5-9(11)12)6-1-3-8-4-2-6/h1-4,7,10H,5H2
• InChI Key： SGMASOGGNOSBGC-UHFFFAOYSA-N
• SMILES： OC(C[N+](=O)[O-])C1C=CN=CC=1

Computed Properties

• Exact Mass: 168.053
• Monoisotopic Mass: 168.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.94000
• LogP: 0.91490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives